Cas no 77177-20-9 ((1-benzyl-1H-1,2,3-triazole-4,5-diyl)dimethanol)
77177-20-9 structure
Product Name:(1-benzyl-1H-1,2,3-triazole-4,5-diyl)dimethanol
CAS No:77177-20-9
MF:C11H13N3O2
MW:219.239822149277
CID:3103113
PubChem ID:5200215
Update Time:2025-04-21
(1-benzyl-1H-1,2,3-triazole-4,5-diyl)dimethanol Chemical and Physical Properties
Names and Identifiers
-
- (1-benzyl-1H-1,2,3-triazole-4,5-diyl)dimethanol
- AKOS005620440
- STK785154
- 1-benzyl-4,5-di(hydroxymethyl)-1H-[1,2,3]triazole
- [1-benzyl-5-(hydroxymethyl)triazol-4-yl]methanol
- RUDYGYNIIYYREE-UHFFFAOYSA-N
- [1-Benzyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-yl]methanol
- 77177-20-9
- 1H-1,2,3-Triazole-4,5-dimethanol, 1-(phenylmethyl)-
- (1-benzyl-1{H}-1,2,3-triazole-4,5-diyl)dimethanol
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- Inchi: 1S/C11H13N3O2/c15-7-10-11(8-16)14(13-12-10)6-9-4-2-1-3-5-9/h1-5,15-16H,6-8H2
- InChI Key: RUDYGYNIIYYREE-UHFFFAOYSA-N
- SMILES: OCC1=C(CO)N=NN1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 219.100776666Da
- Monoisotopic Mass: 219.100776666Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 71.2Ų
(1-benzyl-1H-1,2,3-triazole-4,5-diyl)dimethanol Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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